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Compound of Interest

Compound Name: 7-bromo-4H-1,3-benzodioxine

Cat. No.: B1311463

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a formal risk assessment or the guidance of a qualified safety professional. The
toxicological properties of 7-bromo-4H-1,3-benzodioxine have not been fully investigated.[1]
All handling and experimental procedures should be conducted by trained personnel in a
controlled laboratory setting.

Introduction

7-Bromo-4H-1,3-benzodioxine is a halogenated aromatic ether with potential applications in
medicinal chemistry and materials science. As with any novel or sparsely studied chemical, a
thorough understanding of its safety and handling protocols is paramount to ensure the well-
being of laboratory personnel and the integrity of research. This guide provides a
comprehensive overview of the known safety data, handling procedures, and emergency
protocols for 7-bromo-4H-1,3-benzodioxine.

Hazard Identification and Classification

While a comprehensive toxicological profile for 7-bromo-4H-1,3-benzodioxine is not yet
available, the available safety data sheet (SDS) indicates that it should be handled with
caution.[1] It is classified as an irritant and may be harmful if ingested or inhaled.[1] The
material is irritating to mucous membranes and the upper respiratory tract.[1]
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GHS Hazard Statements:

Based on data for related compounds such as 6-bromo-4H-1,3-benzodioxin-2-one, the
following hazards may be anticipated:

e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[2]

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

Physical and Chemical Properties

Quantitative data for 7-bromo-4H-1,3-benzodioxine is limited. The following table summarizes
available information and data for the parent compound, 4H-1,3-benzodioxin, for reference.
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Property Value Source
Molecular Formula CsH7BrO:z [3]
Molecular Weight 215.04 g/mol [3]

CAS Number 499770-95-5 [1][3]
Appearance Not specified (likely a solid)

Melting Point Not available

Boiling Point Not available

Solubility Not available

Parent Compound (4H-1,3-
o . 136.15 g/mol [4]
benzodioxin) Molecular Weight

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
stability of the compound.

Handling:

e Use in a well-ventilated area, preferably within a chemical fume hood.[1]
e Avoid contact with skin, eyes, and clothing.[1]

¢ Do not breathe dust or vapor.[1]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1]

e Wash hands thoroughly after handling.[1]
o Keep container tightly closed when not in use.[1]

Storage:
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» Store in a cool, dry, and well-ventilated place.[1]

o Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with 7-bromo-4H-1,3-benzodioxine.

PPE Type Specification

Eye Protection Safety goggles or a face shield.[1]

) Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

Laboratory coat, long pants, and closed-toe
Skin and Body Protection shoes. Chemical-resistant boots may be

necessary for spill cleanup.[1]

Use in a chemical fume hood. If a fume hood is
) ) not available, a NIOSH-approved respirator with
Respiratory Protection _ _ _
an appropriate cartridge for organic vapors and

particulates should be used.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[1]

o Skin Contact: Immediately wash the affected area with generous quantities of running water
and non-abrasive soap for at least 15 minutes.[1] Remove contaminated clothing. Seek
medical attention.[1]

o Eye Contact: Immediately flush eyes with clean, running water for at least 15 minutes,
keeping eyelids open.[1] Seek medical attention.[1]
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Accidental Release Measures

In the case of a spill, follow these procedures to ensure safety and proper cleanup.

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
PPE, including respiratory protection.

o Containment and Cleaning: For solid spills, carefully sweep or vacuum the material, avoiding
dust generation. Place in a sealed container for disposal. For liquid spills, absorb with an
inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

e Environmental Precautions: Prevent the material from entering drains or waterways.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol/polymer
foam.[1]

e Specific Hazards: Emits toxic fumes, including hydrogen bromide and carbon oxides, under
fire conditions.[1][2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Experimental Protocol: Representative Synthesis of
a Bromo-4H-1,3-benzodioxine Derivative

Note: A specific experimental protocol for the synthesis of 7-bromo-4H-1,3-benzodioxine is
not readily available in the searched literature. The following is a representative procedure for
the synthesis of the isomeric 6-bromo-4H-1,3-benzodioxine, which can serve as a
methodological guideline.[5] Researchers should adapt and optimize this protocol for the 7-
bromo isomer with appropriate safety precautions.

Reaction Scheme:
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4-Bromophenol + Paraformaldehyde --(H2SOa4, Acetic Acid)--> 6-Bromo-4H-1,3-benzodioxine

Materials:

4-Bromophenol (or 3-Bromophenol for the 7-bromo isomer)

Paraformaldehyde

Concentrated Sulfuric Acid

Acetic Acid

Sodium Hydroxide

Toluene

Diisopropy! ether

Hexane

Procedure:

Reaction Setup: In a suitable reaction vessel, combine acetic acid and concentrated sulfuric
acid. Cool the mixture to 0°C.

Addition of Reactants: Slowly add 4-bromophenol and paraformaldehyde to the cooled acid
mixture while maintaining the temperature at 0°C.

Reaction: Stir the reaction mixture at 0°C for an extended period (e.g., 120 hours).[5]

Neutralization: Carefully neutralize the reaction mixture with a solution of sodium hydroxide
in water.

Workup: Filter the resulting precipitate and dissolve it in toluene.

Purification: Dry the organic phase by azeotropic distillation. Filter the hot solution to remove
any polymeric byproducts.
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« |solation: Evaporate the toluene under reduced pressure. The crude product can be further
purified by distillation under reduced pressure.

o Crystallization: The product can be crystallized from a mixture of diisopropyl ether and
hexane.[5]
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Caption: Workflow for first-aid response to exposure incidents.

Spill Cleanup Procedure
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Caption: Step-by-step procedure for cleaning up a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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